Cas no 1429418-92-7 (1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid
• CAS No: 1429418-92-7
• MF: C₆H₇FN₂O₂
• MW: 158.130384683609
• CID: 5170116
• PubChem ID: 71833022
• Update Time: 2026-03-04

1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid

• MDL： MFCD24540509
• Inchi： 1S/C6H7FN2O2/c1-2-9-5(7)4(3-8-9)6(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： OHSXMPHFVYZHKI-UHFFFAOYSA-N
• SMILES： N1(CC)C(F)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 158.04915563g/mol
• Monoisotopic Mass: 158.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives